Cas no 2172585-51-0 (1-cyclohexyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-cyclohexyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172585-51-0
• MF: C₁₃H₂₀N₄S
• MW: 264.389700889587
• CID: 5568455
• PubChem ID: 165596998
• Update Time: 2025-05-20

1-cyclohexyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide
• 2172585-51-0
• EN300-1596716

• Inchi： 1S/C13H20N4S/c14-13(18)12-11(8-9-6-7-9)17(16-15-12)10-4-2-1-3-5-10/h9-10H,1-8H2,(H2,14,18)
• InChI Key： XJIZINJGZRGOOU-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CC2CC2)N(C2CCCCC2)N=N1)N

Computed Properties

• Exact Mass: 264.14086783g/mol
• Monoisotopic Mass: 264.14086783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-cyclohexyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide

Introduction to 1-cyclohexyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172585-51-0)

The compound 1-cyclohexyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide, identified by its CAS number 2172585-51-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound features a unique structural framework that combines a cyclohexyl group, a cyclopropylmethyl substituent, and a triazole-thioamide moiety. Such structural motifs have garnered considerable attention due to their potential in modulating biological pathways and their applicability in the development of novel therapeutic agents.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, particularly for their role as scaffolds in drug design. The triazole ring, characterized by its three-membered aromatic structure, is known for its stability and ability to engage in hydrogen bonding interactions with biological targets. In the case of 1-cyclohexyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide, the presence of a thioamide group at the 4-position introduces additional functionality that can enhance binding affinity and selectivity. This modification has been strategically employed to improve pharmacokinetic properties and reduce off-target effects.

The cyclohexyl and cyclopropylmethyl substituents contribute to the overall steric profile of the molecule, influencing its solubility and metabolic stability. These bulky groups can shield reactive sites while simultaneously enhancing interactions with specific protein targets. The combination of these structural elements makes 1-cyclohexyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide a promising candidate for further investigation in drug discovery programs.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address complex diseases through multiple mechanisms of action. The structural features of 1-cyclohexyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide align well with this trend. The triazole-thioamide core provides a versatile platform for derivatization, allowing chemists to fine-tune properties such as bioavailability and target specificity. Moreover, computational modeling studies suggest that this compound may exhibit favorable interactions with enzymes and receptors involved in inflammatory and infectious diseases.

In vitro studies have begun to explore the pharmacological potential of 1-cyclohexyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide. Preliminary data indicate that it demonstrates inhibitory activity against certain enzymes implicated in metabolic disorders. The thioamide moiety appears to play a crucial role in mediating these interactions by forming hydrogen bonds and participating in hydrophobic contacts within the active site. These findings are particularly intriguing given the growing interest in thioamide-based therapeutics for their reported efficacy and safety profiles.

The synthesis of 1-cyclohexyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in assembling the key functional groups efficiently. These synthetic strategies not only enhance scalability but also allow for rapid exploration of analogues to optimize pharmacological properties.

The potential applications of 1-cyclohexyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide extend beyond traditional therapeutic areas. Its structural complexity suggests utility in research focused on understanding enzyme mechanisms and developing probes for biochemical pathways. Additionally, the compound’s ability to modulate protein-protein interactions makes it an attractive scaffold for designing molecules that can interfere with disease-causing processes at a molecular level.

As computational biology continues to advance, virtual screening techniques are being leveraged to identify novel binding partners for 1-cyclohexyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide. High-throughput docking simulations have revealed potential interactions with targets relevant to neurodegenerative diseases and cancer biology. These computational insights are being validated experimentally through enzyme assays and cell-based assays designed to assess functional activity.

The future development of 1-cyclohexyl-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide will likely involve interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaboration is essential for translating promising preclinical findings into clinical candidates with tangible therapeutic benefits. By integrating structure-based drug design principles with innovative synthetic approaches, researchers aim to unlock the full potential of this compound as a foundation for next-generation pharmaceuticals.